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Compound of Interest

Compound Name: Diethyl sec-butylmalonate

Cat. No.: B120387 Get Quote

Technical Guide to the Safe Handling of Diethyl
sec-Butylmalonate
This guide provides comprehensive safety data and detailed handling precautions for diethyl
sec-butylmalonate, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets to ensure a thorough

understanding of its properties and the necessary safety measures for laboratory use.

Chemical and Physical Properties
Diethyl sec-butylmalonate is a colorless liquid.[1] Understanding its physical and chemical

properties is fundamental to its safe handling and use in experimental settings.
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Property Value Source

CAS Number 83-27-2 [2][3][4][5]

Molecular Formula C₁₁H₂₀O₄ [5]

Molecular Weight 216.27 g/mol [5]

Appearance Colorless liquid/oil [1][3]

Odor
Odorless / No information

available
[1][6][7]

Boiling Point 110 - 114 °C at 18 mmHg [1][3]

Density 0.98 g/cm³ [3]

Water Solubility Insoluble [1]

log Pow (n-butyl isomer) 3.4 [7]

Hazard Identification and Classification
While most safety data sheets for diethyl sec-butylmalonate indicate it is not classified as a

hazardous substance, data for structurally related isomers like diethyl n-butylmalonate suggest

precautionary measures are warranted.[1][8] The GHS classification for the n-butyl isomer is

provided below for reference.

Hazard Classification GHS Information Source

Physical Hazards H227: Combustible liquid [6][7]

Health Hazards

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[9]

Signal Word Warning [6][9]

Pictogram GHS07 (Exclamation Mark) [9]
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Experimental Protocol for Safe Handling
Adherence to strict laboratory protocols is essential to minimize risk.

Ventilation: Always handle diethyl sec-butylmalonate in a well-ventilated area.[2][10][11] A

local exhaust ventilation system, such as a chemical fume hood, is strongly recommended to

minimize vapor inhalation.[8][10]

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible in

the immediate work area.[10]

Appropriate PPE is mandatory to prevent direct contact with the substance.

Protection Type Specification Source

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or OSHA

29 CFR 1910.133 standards.

[1][2][7]

Skin Protection

Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

Inspect gloves prior to use.A

lab coat or other protective

clothing to prevent skin

exposure.

[2][7]

Respiratory Protection

Not typically required with

adequate engineering controls.

If ventilation is insufficient or in

case of a large release, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

filter.

[7][10]

Handling: Avoid contact with skin and eyes.[2][8][11] Do not breathe vapors or mist.[2][6]

Keep the substance away from heat, sparks, open flames, and other ignition sources.[2][7]
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[10] Use non-sparking tools to prevent ignition.[2] Wash hands thoroughly after handling.[9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6][7][10]

Store away from incompatible materials, which include acids, bases, reducing agents, and

strong oxidants.[7][10][12]
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A logical workflow for the safe handling of diethyl sec-butylmalonate.
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Emergency Procedures
A clear and immediate response is critical in the event of an emergency.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[6][7][9] Seek medical attention.[6][7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[6][7]

Inhalation: Remove the individual from exposure and move to fresh air.[6][7][9]

Ingestion: Clean mouth with water. Do NOT induce vomiting.[6][9] Get medical attention.[6]

[7][9]

Containment: Immediately remove all sources of ignition.[2][7][10] Ensure adequate

ventilation.[2]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, silica gel, or

a universal binder.[7][10] Collect the absorbed material using non-sparking tools and place it

into a suitable, closed container for disposal.[2][7][10]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2][10]

[13]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[6][7][9] Water mist can be used to cool closed containers.[6][7]

Protective Measures: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[6][7]
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A workflow diagram for emergency response procedures.
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Toxicological and Ecological Information
The toxicological properties of diethyl sec-butylmalonate have not been fully investigated.[7]

Data for related compounds is provided for context but should be interpreted with caution.

Data Type Value
Species /
Conditions

Source

Acute Toxicity (Oral

LD50)
14,900 µL/kg

Rat (for Diethyl

Malonate)
[14]

Acute Toxicity (Oral

LD50)
6,400 mg/kg

Mouse (for Diethyl

Malonate)
[14]

Skin Irritation Mild (500 mg/24H)
Rabbit (for Diethyl

Malonate)
[14]

Ecotoxicity

No specific data

available. Do not

empty into drains.

- [7]

Persistence/Degradab

ility

No information

available.
- [7]

Disposal Considerations
Waste disposal must be conducted in accordance with all local, regional, and national

regulations. Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[7] It is recommended to offer surplus and non-recyclable solutions to a

licensed disposal company.[10] Contaminated packaging should be treated and disposed of in

the same manner as the unused product.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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